Cas no 1546135-84-5 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl)- )

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl)-
• CAS No: 1546135-84-5
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• CID: 5262594
• Update Time: 2025-05-20

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(3-methylbutyl)-1,3,5-triazine-2(1H)-thione (ACI)
• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl)-

• Inchi： 1S/C8H14N4S/c1-5(2)3-4-6-10-7(9)12-8(13)11-6/h5H,3-4H2,1-2H3,(H3,9,10,11,12,13)
• InChI Key： PMTKPEXDFHLCOL-UHFFFAOYSA-N
• SMILES： S=C1N=C(CCC(C)C)NC(N)=N1

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl)-

Introduction to 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) (CAS No. 1546135-84-5)

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) (CAS No. 1546135-84-5) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines, which are widely studied for their diverse biological activities and potential applications in drug development.

The chemical structure of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) features a triazine ring with a thione group at position 2 and an amino group at position 6. The presence of a 3-methylbutyl substituent at position 4 adds to the compound's unique properties and potential biological activity. The thione group is known for its ability to form stable complexes with various metal ions, which can be exploited in the design of metallotherapeutics.

Recent studies have highlighted the potential of triazine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain triazine derivatives exhibit potent antitumor activity against a range of cancer cell lines. The researchers found that these compounds can induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways. The specific structure of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) may contribute to its efficacy in these contexts.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the antimicrobial properties of triazine derivatives. They discovered that compounds with thione groups showed enhanced activity against both Gram-positive and Gram-negative bacteria. The presence of the 3-methylbutyl substituent was found to enhance the lipophilicity of the molecule, potentially improving its membrane permeability and overall efficacy.

The pharmacokinetic properties of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) are also an area of active research. A study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it a promising candidate for further drug development.

In addition to its therapeutic potential, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) has been explored for its use as a synthetic intermediate in organic chemistry. Its versatile reactivity allows it to participate in various chemical reactions, making it a valuable building block for the synthesis of more complex molecules. This aspect is particularly important in the development of new materials and pharmaceuticals.

The synthesis of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) has been optimized through several methods. One common approach involves the reaction of cyanuric chloride with thiourea and an appropriate amine under controlled conditions. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methylbutyl) (CAS No. 1546135-84-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new applications and optimize its use in various fields.